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Compound of Interest

Compound Name: Semduramicin

Cat. No.: B057454

Abstract

This application note presents a detailed and robust protocol for the quantification of
semduramicin in poultry feed matrices using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS). The described methodology, including a straightforward solvent
extraction and a sensitive LC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode, is
suitable for researchers, scientists, and professionals in the field of drug development and feed
safety analysis. The protocol provides comprehensive details on sample preparation,
chromatographic separation, and mass spectrometric detection, along with validation
parameters to ensure data quality and reliability.

Introduction

Semduramicin is a polyether ionophore antibiotic widely used as a coccidiostat in the poultry
industry to control and prevent coccidiosis, a parasitic disease of the intestinal tract. Regulatory
bodies in many countries have established maximum residue limits (MRLs) for semduramicin
in animal feed to ensure animal and human safety. Accurate and sensitive quantification of
semduramicin in complex feed matrices is therefore crucial for regulatory compliance and
quality control. This application note describes a highly selective and sensitive LC-MS/MS
method for the determination of semduramicin in poultry feed.

Experimental Protocols
Materials and Reagents
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e Standards: Semduramicin sodium (analytical standard), Nigericin (internal standard)
¢ Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)
e Reagents: Ammonium formate (LC-MS grade)

o Solid Phase Extraction (SPE) Cartridges (optional for cleanup): C18 cartridges (e.g., 500 mg,
6 mL)

e Filters: 0.22 um syringe filters (PTFE or nylon)

Standard and Internal Standard Preparation

e Semduramicin Stock Solution (100 pug/mL): Accurately weigh 10 mg of semduramicin
sodium standard and dissolve it in 100 mL of methanol.

o Working Standard Solutions (0.1 - 10 pg/mL): Prepare a series of working standard solutions
by serial dilution of the stock solution with methanol.

e Internal Standard (IS) Stock Solution (100 pg/mL): Accurately weigh 10 mg of Nigericin and
dissolve it in 100 mL of methanol.

IS Working Solution (1 pg/mL): Dilute the 1S stock solution with methanol to a final
concentration of 1 pg/mL.

Sample Preparation

e Homogenization: Grind the poultry feed sample to a fine powder (e.g., using a laboratory
mill) to ensure homogeneity.

o Extraction:
o Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.
o Add 20 mL of acetonitrile.

o Add a specified volume of the internal standard working solution (e.g., 100 pL of 1 pg/mL
Nigericin).
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o Vortex for 1 minute to ensure thorough mixing.

o Shake on a mechanical shaker for 30 minutes at room temperature.

o Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.
e Filtration and Dilution:
o Carefully collect the supernatant.
o Filter the supernatant through a 0.22 um syringe filter into an autosampler vial.

o Dilute the filtered extract with the initial mobile phase if necessary to fit within the
calibration range.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:
e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 pm)
» Mobile Phase A: Water with 5 mM ammonium formate
» Mobile Phase B: Acetonitrile with 5 mM ammonium formate
e Flow Rate: 0.3 mL/min
« Injection Volume: 5 pL
e Column Temperature: 40 °C
e Gradient Program:
o 0-1 min: 80% A, 20% B
o 1-8 min: Linear gradient to 10% A, 90% B

o 8-10 min: Hold at 10% A, 90% B
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o 10.1-12 min: Return to 80% A, 20% B (re-equilibration)
Mass Spectrometry (MS/MS) Conditions:
« lonization Mode: Electrospray lonization (ESI), Positive
e Scan Type: Multiple Reaction Monitoring (MRM)
e lon Source Temperature: 500 °C
e lonSpray Voltage: 5500 V
e Curtain Gas: 30 psi
e Collision Gas: 9 psi

Data Presentation

The following table summarizes the quantitative data and MRM transitions for the analysis of
semduramicin and the internal standard, nigericin. Two options for the semduramicin
precursor ion are provided ([M+NHa4]* and [M+K]*), as both may be observed depending on
instrument conditions and mobile phase additives.
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Precursor lon Product lon Dwell Time Collision
Compound
(m/z) (m/z) (ms) Energy (eV)
Semduramicin 891.6
N 629.5 150 35
(Quantifier) (IM+NHa4]™)
Semduramicin 891.6
- 457.4 150 45
(Qualifier) (IM+NHa4]*)
Alternative
Semduramicin 911.4 (IM+K]*) 849.6 150 40
(Quantifier)
Alternative
Semduramicin 911.4 (IM+K]*) 867.0 150 40
(Qualifier)
o 742.5
Nigericin (IS) 501.3 150 30
([M+NHa]*)

The following table presents typical method validation parameters for the quantification of

semduramicin in poultry feed.[1][2][3]

Parameter Result
Linearity Range 5-100 ng/mL
Correlation Coefficient (r?) >0.99

Limit of Detection (LOD)

<1 mg/kg[2]

Limit of Quantification (LOQ)

3 mg/kg[2]

Recovery

89 - 95%[2]

Repeatability (RSDr)

2.8 - 3.2%[3]

Intermediate Precision (RSDip)

3.7 - 7.3%][3]

Mandatory Visualization

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b057454?utm_src=pdf-body
https://publications.jrc.ec.europa.eu/repository/handle/JRC57383
https://pubmed.ncbi.nlm.nih.gov/22169468/
https://pubmed.ncbi.nlm.nih.gov/20619995/
https://pubmed.ncbi.nlm.nih.gov/22169468/
https://pubmed.ncbi.nlm.nih.gov/22169468/
https://pubmed.ncbi.nlm.nih.gov/22169468/
https://pubmed.ncbi.nlm.nih.gov/20619995/
https://pubmed.ncbi.nlm.nih.gov/20619995/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Preparation
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Caption: Experimental workflow for semduramicin quantification.
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Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive
approach for the quantification of semduramicin in poultry feed. The simple extraction
procedure, combined with the selectivity of tandem mass spectrometry, allows for accurate
determination of semduramicin at levels relevant to regulatory compliance. The provided
validation data demonstrates that the method is fit for its intended purpose in routine feed
analysis laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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